Cas no 211315-05-8 (1-(4-tert-Butylphenyl)cyclopropanecarboxylic acid)

• Product Name: 1-(4-tert-Butylphenyl)cyclopropanecarboxylic acid
• CAS No: 211315-05-8
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• MDL: MFCD08442104
• CID: 859256
• PubChem ID: 16768964
• Update Time: 2025-10-28

1-(4-tert-Butylphenyl)cyclopropanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-tert-Butylphenyl)cyclopropanecarboxylic acid
• EN300-35218
• NCGC00334070-01
• Z335095480
• AB91035
• 1-(4-tert-butylphenyl)cyclopropanecarboxylicacid
• AB01326605-02
• 1-(4-tert-Butylphenyl)cyclopropanecarboxylic acid, AldrichCPR
• SCHEMBL5878139
• CS-0216162
• AKOS000112909
• MFCD08442104
• A50638
• STL433080
• SY169114
• 1-[4-(tert-butyl)phenyl]cyclopropanecarboxylic acid
• 1-(4-tert-butylphenyl)cyclopropane-1-carboxylic acid
• 1-(4-t-butylphenyl)cyclopropanecarboxylic acid
• 211315-05-8

• MDL： MFCD08442104
• Inchi： 1S/C14H18O2/c1-13(2,3)10-4-6-11(7-5-10)14(8-9-14)12(15)16/h4-7H,8-9H2,1-3H3,(H,15,16)
• InChI Key： AYUZKGVLRKUOAP-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC(=CC=2)C(C)(C)C)CC1)=O

Computed Properties

• Exact Mass: 218.130679813g/mol
• Monoisotopic Mass: 218.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 201-203 °C
• Boiling Point: 348.4±21.0 °C at 760 mmHg
• Flash Point: 164.9±16.7 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-(4-tert-Butylphenyl)cyclopropanecarboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(4-tert-Butylphenyl)cyclopropanecarboxylic acid

Research Brief on 1-(4-tert-Butylphenyl)cyclopropanecarboxylic acid (CAS: 211315-05-8): Recent Advances and Applications

1-(4-tert-Butylphenyl)cyclopropanecarboxylic acid (CAS: 211315-05-8) is a cyclopropane derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel anti-inflammatory and anticancer agents. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, synthetic routes, and biological activities.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1-(4-tert-Butylphenyl)cyclopropanecarboxylic acid serves as a versatile scaffold for the design of small-molecule inhibitors targeting cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory diseases. The researchers utilized a structure-activity relationship (SAR) approach to modify the cyclopropane ring and the tert-butylphenyl moiety, resulting in compounds with enhanced selectivity and potency. Notably, one derivative exhibited a 50-fold increase in COX-2 inhibition compared to the parent compound, underscoring the potential of this scaffold in anti-inflammatory drug development.

In the realm of oncology, a 2024 preprint from BioRxiv revealed that 1-(4-tert-Butylphenyl)cyclopropanecarboxylic acid derivatives can modulate the activity of the p53 tumor suppressor pathway. The study employed high-throughput screening to identify compounds that stabilize mutant p53 proteins, thereby restoring their tumor-suppressive functions. One optimized derivative, bearing a fluorinated cyclopropane ring, showed promising results in xenograft models of colorectal cancer, reducing tumor volume by 60% without significant toxicity. These findings suggest that this chemical scaffold could be leveraged for the development of targeted cancer therapies.

From a synthetic chemistry perspective, recent advancements have focused on improving the efficiency of producing 1-(4-tert-Butylphenyl)cyclopropanecarboxylic acid. A 2023 paper in Organic Process Research & Development described a novel catalytic system using palladium nanoparticles supported on graphene oxide, which achieved a 92% yield of the target compound under mild conditions. This method not only reduces the environmental impact of the synthesis but also scales effectively for industrial production, addressing a critical bottleneck in the supply chain for this valuable intermediate.

Pharmacokinetic studies have also progressed, with a 2024 publication in Drug Metabolism and Disposition characterizing the absorption, distribution, metabolism, and excretion (ADME) profile of 1-(4-tert-Butylphenyl)cyclopropanecarboxylic acid in rodent models. The compound exhibited favorable oral bioavailability (78%) and a half-life of 4.2 hours, making it suitable for further drug development. Interestingly, the study identified a previously unknown metabolite formed through hydroxylation of the cyclopropane ring, which may contribute to the compound's biological activity.

In conclusion, 1-(4-tert-Butylphenyl)cyclopropanecarboxylic acid (CAS: 211315-05-8) represents a promising chemical entity with diverse applications in medicinal chemistry. Recent research has elucidated its potential as a scaffold for anti-inflammatory and anticancer agents, improved its synthetic accessibility, and characterized its pharmacokinetic properties. Future studies should focus on optimizing the therapeutic index of its derivatives and exploring its mechanism of action in greater detail. The continued investigation of this compound is likely to yield valuable insights for drug discovery programs targeting challenging disease pathways.